Cas no 353487-33-9 (2-Benzothiazolecarboxylicacid, 5-amino-)

• Product Name: 2-Benzothiazolecarboxylicacid, 5-amino-
• CAS No: 353487-33-9
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 303051
• PubChem ID: 45034607
• Update Time: 2025-05-21

2-Benzothiazolecarboxylicacid, 5-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylicacid, 5-amino-
• 5-amino-1,3-benzothiazole-2-carboxylic acid
• 2-Benzothiazolecarboxylicacid,5-amino
• DTXSID40661659
• CS-0343123
• 353487-33-9
• EN300-6740157
• 5-Aminobenzo[d]thiazole-2-carboxylicacid
• AKOS006280111
• 2-Benzothiazolecarboxylicacid,5-amino-
• 5-Aminobenzo[d]thiazole-2-carboxylic acid

• Inchi： 1S/C8H6N2O2S/c9-4-1-2-6-5(3-4)10-7(13-6)8(11)12/h1-3H,9H2,(H,11,12)
• InChI Key： UZBNZSUUZBDAJY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 194.01500
• Monoisotopic Mass: 194.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 104.45000
• LogP: 2.15790

Additional information on 2-Benzothiazolecarboxylicacid, 5-amino-

2-Benzothiazolecarboxylic Acid, 5-Amino: A Comprehensive Overview

The compound with CAS No 353487-33-9, commonly referred to as 2-Benzothiazolecarboxylic acid, 5-amino, is a fascinating molecule with a diverse range of applications in various fields of science and technology. This compound belongs to the benzothiazole family, which has garnered significant attention due to its unique chemical properties and versatile functionalities.

Benzothiazole derivatives have been extensively studied for their potential in materials science, pharmaceuticals, and electronics. The 5-amino group in this compound introduces additional reactivity and functionality, making it a valuable building block for synthesizing more complex molecules. Recent studies have highlighted its role in the development of advanced materials, such as organic semiconductors and sensors.

One of the most notable applications of 2-Benzothiazolecarboxylic acid, 5-amino is in the field of drug discovery. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the design of anti-inflammatory and anticancer agents. The benzothiazole core is known for its ability to interact with biological targets, making it a promising candidate for medicinal chemistry.

In addition to its pharmaceutical applications, this compound has found utility in the synthesis of functional polymers and hybrid materials. The carboxylic acid group provides opportunities for polymerization and cross-linking, enabling the creation of materials with tailored properties. Recent advancements in green chemistry have also led to the exploration of sustainable synthesis routes for this compound, reducing its environmental footprint.

The electronic properties of 2-Benzothiazolecarboxylic acid, 5-amino make it an attractive candidate for use in optoelectronic devices. Its ability to absorb light across a broad spectrum has been leveraged in the development of photovoltaic cells and light-emitting diodes (LEDs). Furthermore, its compatibility with solution-processing techniques makes it suitable for large-scale manufacturing.

From a structural perspective, the molecule consists of a benzene ring fused with a thiazole ring, featuring an amino group at the 5-position and a carboxylic acid group at the 2-position. This arrangement confers both aromatic stability and functional diversity. The thiazole ring contributes to the molecule's electronic characteristics, while the amino group enhances its reactivity and solubility.

Recent research has also focused on the use of 2-Benzothiazolecarboxylic acid, 5-amino as a precursor for metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit high surface areas and tunable pore structures, making them ideal for gas storage and catalysis applications.

In conclusion, 2-Benzothiazolecarboxylic acid, 5-amino is a multifaceted compound with immense potential across various scientific disciplines. Its unique chemical structure and functional groups make it a valuable tool for advancing materials science, drug discovery, and electronics. As research continues to uncover new applications and synthesis methods, this compound is poised to play an increasingly important role in modern technology.